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Introduction

Sphingolipids are a class of lipids that are integral components of eukaryotic cell membranes
and play crucial roles in signal transduction and membrane trafficking. The ability to visualize
and track the movement of these lipids within the cell is essential for understanding their
function in health and disease. C6-NBD-ceramide (N-[6-[(7-nitro-2-1,3-benzoxadiazol-4-
yl)aminolhexanoyl]-D-erythro-sphingosine) is a fluorescently labeled, short-chain ceramide
analog that serves as a vital tool for studying the transport and metabolism of sphingolipids.
The nitrobenzoxadiazole (NBD) fluorophore is environmentally sensitive, exhibiting weak
fluorescence in aqueous environments and strong fluorescence in nonpolar environments like
cellular membranes.[1] This property, combined with its ability to be metabolized into other
sphingolipids, makes C6-NBD-ceramide an excellent probe for visualizing the Golgi apparatus
and tracking sphingolipid trafficking pathways.[1][2]

Once introduced to cells, C6-NBD-ceramide is rapidly taken up and transported to the Golgi
apparatus, where it serves as a substrate for enzymes involved in sphingolipid metabolism.[3]

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15551670#bc-rfq
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.medchemexpress.com/c6-nbd-ceramide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11326893/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

This allows for the visualization of not only the Golgi complex but also the subsequent

trafficking of its metabolic products, such as NBD-sphingomyelin and NBD-glucosylceramide,

to other cellular destinations.[2][4]

Data Presentation

The following tables summarize key quantitative data for experiments involving C6-NBD-

ceramide.

Table 1: Reagent Preparation and Concentrations

Stock Working Solvent/Vehicl
Reagent . . Reference
Concentration Concentration e
Chloroform:Etha
C6-NBD-
] 1mM 5uM nol (19:1 v/v) or [1][5]
ceramide
DMSO
Serum-free
balanced salt
Defatted BSA - 0.34 mg/mL ] [1]
solution (e.g.,
HBSS)
C6-NBD-
ceramide-BSA 100 uM 5uM PBS [3]
Complex
Table 2: Incubation Parameters for Live Cell Imaging
Concentrati  Temperatur .
Step Reagent Duration Reference
on e
C6-NBD-
Labeling ceramide- 5uM 4°C 30 minutes [1]
BSA complex
Fresh .
Chase ) - 37°C 30 minutes [1]
medium
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Table 3: Fixation and Staining Parameters for Fixed Cell Imaging

Concentrati Temperatur

Step Reagent Duration Reference
on e
Glutaraldehy
o de or Room )
Fixation 0.5% or 2-4% 5-10 minutes [11[2]
Paraformalde Temperature
hyde
C6-NBD-
Labeling ceramide- 5 uM 4°C 30 minutes [1]
BSA complex
10% fetal calf
Back- Room 30-90
serum or 2 - ) [1112]
exchange Temperature minutes
mg/ml BSA

Experimental Protocols

Protocol 1: Preparation of C6-NBD-ceramide-BSA
Complexes

This protocol describes the preparation of a bovine serum albumin (BSA) complex of C6-NBD-
ceramide, which facilitates its delivery into cells.[1]

Materials:

C6-NBD-ceramide

e Chloroform

o Ethanol, absolute

o Defatted BSA

e Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4

e Nitrogen gas

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.medchemexpress.com/c6-nbd-ceramide.html
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.medchemexpress.com/c6-nbd-ceramide.html
https://www.genecopoeia.com/wp-content/uploads/oldpdfs/product/Fluorescent-Labeling/Protocol/C049.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Vortex mixer

e Glass test tubes

e 50 mL plastic centrifuge tubes
Procedure:

e Prepare a 1 mM stock solution of C6-NBD-ceramide in a chloroform:ethanol (19:1 v/v)
mixture.[1]

» In a small glass test tube, dispense 50 pL of the 1 mM C6-NBD-ceramide stock solution.

o Evaporate the solvent under a gentle stream of nitrogen gas, followed by placing the tube
under a vacuum for at least 1 hour to ensure complete removal of the solvent.[1]

e Redissolve the dried C6-NBD-ceramide in 200 pL of absolute ethanol.[1]

e In a 50 mL plastic centrifuge tube, dissolve 3.4 mg of defatted BSA in 10 mL of
HBSS/HEPES buffer (final concentration 0.34 mg/mL).[1]

o While vigorously vortexing the BSA solution, inject the 200 uL of ethanolic C6-NBD-ceramide
solution.[1]

e The resulting solution is a 5 puM C6-NBD-ceramide/5 uM BSA complex. Store this solution in
a plastic tube at -20°C, protected from light.[1]

Protocol 2: Staining the Golgi Apparatus in Living Cells

This protocol details the procedure for labeling the Golgi apparatus in live cells using the C6-
NBD-ceramide-BSA complex.

Materials:
e Cells grown on glass coverslips
o C6-NBD-ceramide-BSA complex (from Protocol 1)

» HBSS/HEPES buffer
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e Fresh cell culture medium
e Fluorescence microscope
Procedure:

e Wash the cells grown on glass coverslips with an appropriate medium such as
HBSS/HEPES.[1]

e Incubate the cells with the 5 uM C6-NBD-ceramide-BSA complex in HBSS/HEPES for 30
minutes at 4°C.[1]

» Rinse the cells several times with ice-cold medium to remove excess probe.[1]

 Incubate the cells in fresh, pre-warmed (37°C) medium for an additional 30 minutes at 37°C
to allow for trafficking to the Golgi.[1]

e Wash the cells with fresh medium and mount them for observation under a fluorescence
microscope. Prominent labeling of the Golgi apparatus should be visible.[1]

Protocol 3: Staining the Golgi Apparatus in Fixed Cells

This protocol outlines the steps for staining the Golgi apparatus in cells that have been
chemically fixed.

Materials:
e Cells grown on glass coverslips
o HBSS/HEPES buffer

 Fixative solution (0.5% glutaraldehyde in 10% sucrose/100 mM PIPES, pH 7.0, or 2-4%
paraformaldehyde in PBS)

o C6-NBD-ceramide-BSA complex (from Protocol 1)
e 10% fetal calf serum or 2 mg/mL BSA solution

e Fluorescence microscope
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Procedure:

Rinse the cells grown on coverslips with HBSS/HEPES.

o Fix the cells for 5-10 minutes at room temperature with either the glutaraldehyde or
paraformaldehyde solution.[1][2]

o Wash the fixed cells several times with ice-cold HBSS/HEPES.[2]
 Incubate the cells with the 5 pM C6-NBD-ceramide-BSA complex for 30 minutes at 4°C.[1]

e To enhance the Golgi staining and reduce background fluorescence, rinse the cells and then
incubate them for 30-90 minutes at room temperature with either 10% fetal calf serum or a 2
mg/mL BSA solution. This step helps to "back-exchange" excess probe from other
membranes.[1][2]

e Wash the cells with fresh HBSS/HEPES, mount the coverslips, and examine them using a
fluorescence microscope.[1]

Protocol 4: Lipid Extraction and Analysis by HPLC

This protocol provides a method to extract lipids from cells labeled with C6-NBD-ceramide for
subsequent analysis by High-Performance Liquid Chromatography (HPLC), allowing for the
quantification of C6-NBD-ceramide metabolites.[3]

Materials:

e Cells labeled with C6-NBD-ceramide
e Methanol

e Chloroform

o Water

e Centrifuge

o HPLC system with a fluorescence detector
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Procedure:

» After labeling cells with C6-NBD-ceramide (e.g., 0-20 uM for 1 hour), wash the cells with
PBS.[3]

o Scrape the cells into a glass tube and add methanol and chloroform to achieve a final ratio of
chloroform:methanol:water of 1:2:0.8.

» Vortex the mixture thoroughly and centrifuge to separate the phases.
o Collect the lower organic phase containing the lipids.

e Dry the lipid extract under a stream of nitrogen.

» Resuspend the lipid extract in a suitable solvent for HPLC analysis.

« Inject the sample into an HPLC system equipped with a C18 column and a fluorescence
detector to separate and quantify NBD-labeled sphingolipids, including NBD-C6-ceramide,
NBD-C6-sphingomyelin, and NBD-C6-glucosylceramide.[3][6]

Visualizations
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Probe Preparation

Prepare 1 mM C6-NBD-ceramide stock

Dry down and resuspend in ethanol Prepare defatted BSA solution

Complex C6-NBD-ceramide with BSA

Incubate cells with C6-NBD-ceramide-BSA complex at 4°C

Wash to remove excess probe

Trafficking and Visualization

Incubate at 37°C (Chase)

hemical Analysis

Visualize with fluorescence microscopy Lipid Extraction

HPLC or TLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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